Cas no 111160-45-3 (Benzoic acid, 4-iodo-, 1-methylethyl ester)

Benzoic acid, 4-iodo-, 1-methylethyl ester structure
111160-45-3 structure
Product Name:Benzoic acid, 4-iodo-, 1-methylethyl ester
CAS No:111160-45-3
MF:C10H11IO2
MW:290.097615480423
CID:1195768
PubChem ID:13975019
Update Time:2025-04-20

Benzoic acid, 4-iodo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-iodo-, 1-methylethyl ester
    • propan-2-yl 4-iodobenzoate
    • 111160-45-3
    • SCHEMBL8772634
    • DTXSID30553574
    • isopropyl-4-iodo-benzoate
    • SXFVSQLXRDMMJP-UHFFFAOYSA-N
    • AKOS008947867
    • isopropyl p-iodobenzoate
    • Inchi: 1S/C10H11IO2/c1-7(2)13-10(12)8-3-5-9(11)6-4-8/h3-7H,1-2H3
    • InChI Key: SXFVSQLXRDMMJP-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)C(=O)OC(C)C

Computed Properties

  • Exact Mass: 289.97993
  • Monoisotopic Mass: 289.98038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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